Cas no 2034508-25-1 (3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2034508-25-1
• MF: C₁₇H₁₈N₂O₄S₂
• MW: 378.465821743011
• CID: 5821800
• PubChem ID: 119099329
• Update Time: 2025-07-09

3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• 3-methyl-2-oxo-N-(1-(thiophen-2-yl)cyclopentyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• 3-methyl-2-oxo-N-[1-(thiophen-2-yl)cyclopentyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• AKOS026687247
• 2034508-25-1
• 3-methyl-2-oxo-N-(1-thiophen-2-ylcyclopentyl)-1,3-benzoxazole-5-sulfonamide
• F6204-2763

• Inchi： 1S/C17H18N2O4S2/c1-19-13-11-12(6-7-14(13)23-16(19)20)25(21,22)18-17(8-2-3-9-17)15-5-4-10-24-15/h4-7,10-11,18H,2-3,8-9H2,1H3
• InChI Key： WEFMDUADICLLPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NC1(C2=CC=CS2)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 378.07079941g/mol
• Monoisotopic Mass: 378.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Introduction to 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034508-25-1)

3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide, identified by the CAS number 2034508-25-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of a thiophene ring and a cyclopentyl moiety in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The benzoxazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in various bioactive molecules. Benzoxazoles exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The sulfonamide group further enhances the pharmacological potential of this class of compounds by contributing to hydrogen bonding interactions and improving solubility. The specific substitution pattern in 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide makes it an intriguing subject for structural and functional investigations.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological efficacy. The integration of virtual screening techniques with experimental validation has become a cornerstone in modern drug discovery pipelines. 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide has been subjected to computational studies to predict its binding affinity to various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways.

In particular, the thiophene ring in 3-methyl-2-oxo-N-1-(thiophen-2-yl)cyclopentyl-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is known to exhibit significant π-stacking interactions with biomolecules. This property has been exploited in the design of molecules targeting protein-protein interactions, which are often challenging to modulate with small molecules. The cyclopentyl group contributes to the overall steric profile of the molecule, influencing its binding orientation and affinity. These structural features make 3-methyl-2-oxo-N-1-(thiophen-2-y l)cyclopentyl - 2 , 3 - dihydro - 1 , 3 - benz ox azole - 5 - sulf on am ide a versatile scaffold for further derivatization and optimization.

The sulfonamide moiety at the 5-position of the benzoxazole ring is another key feature that enhances the pharmacological properties of this compound. Sulfonamides are well-known for their ability to form hydrogen bonds with nucleophilic centers in biological targets. This interaction mode has been exploited in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents. The presence of this group in 3-methyl - 2 - oxo - N - 1 - ( thi o phen - 2 - yl ) cyc lo pe n t y l - 2 , 3 - dihydro - 1 , 3 - be nz ox az ole - 5 - sul fon am ide suggests potential activity against targets that involve hydrogen bonding interactions.

Recent experimental studies have begun to elucidate the biological activity of 3-methyl - 2 - oxo - N - 1 - ( thi o phen - 2 - yl ) cyc lo pe n t y l - 2 , 3 - dihydro - 1 , 3 - be nz ox az ole - 5 - sul fon am ide. Initial assays have shown promising results in vitro, particularly against certain cancer cell lines. The compound exhibits cytotoxic effects at concentrations that are generally well-tolerated by healthy cells. This selective toxicity is attributed to its ability to disrupt specific cellular pathways involved in cancer progression.

The mechanism of action of 3-methyl - 2 - oxo - N - 1 -(thiophen -- yl)cyclopentyl--dihydro--benzoxazole--sulfonamide is still under investigation, but preliminary data suggest that it may interfere with key signaling pathways such as MAPK and PI3K/Akt. These pathways are crucial for cell proliferation, survival, and apoptosis. By modulating these pathways, CAS No.2034508--25--1 may induce apoptosis or inhibit proliferation in cancer cells.

In addition to its potential anticancer activity, th i s com pound ha s als o shown promise i n anti-inflammatory models . In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNFα and IL--6 . These findings are particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for managing inflammation-related conditions . The ability o f th i s compoun d t o e ffe c t i ve l y modul ate i nflammator y p athways without causing significant side effects makes it an attractive candidate for further development .

The synthesis of th i s compoun d i s c ar e ful l y optimized t o ensur e hi gh yiel d an d p u rity . The key steps involve cyclization reactions followed by functional group transformations such as sulfonylation and alkylation . Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility . These advancements ensure that sufficient quantities o f th e compoun d can be produced fo r both preclinical an d clinical studies .

The pharmacokinetic properties o f th i s compoun d are currently being evaluated . Preliminary data suggest that it exhibits good solubility an d bioavailability , which are crucial factors for oral administration . Additionally , preliminary toxicity studies have shown that th e compoun d i s well-tolerated at therapeutically relevant doses . These findings are encouraging an d warrant further investigation into its potential as a therapeutic agent .

Future research will focus on optimizing the structure o f th i s compoun d t o enhance its pharmacological properties . This will involve both computational modeling an d experimental synthesis o f analogues . By fine-tuning key structural features , researchers aim t o improve potency , selectivity , an d pharmacokinetic profiles . These efforts will be complemented by preclinical studies t o validate th e therapeutic potential o f th e optimized derivatives .

In conclusion, CAS No .2034508--25--1, corresponding t o th i s compoun d, represents a promising lead i n pharmaceutical research . Its unique structural features an d demonstrated biological activity make it an attractive candidate fo r further development into a therapeutic agent . With ongoing research an d optimization efforts, there i s significant hope that this molecule will contribute t o next-generation treatments f or various diseases.